An In-depth Technical Guide to the Stereochemistry and Absolute Configuration of Dactylocycline E
An In-depth Technical Guide to the Stereochemistry and Absolute Configuration of Dactylocycline E
For Researchers, Scientists, and Drug Development Professionals
This document provides a detailed examination of the stereochemical features of Dactylocycline E, a member of the novel tetracycline derivative family, the dactylocyclines. Understanding the precise three-dimensional arrangement of atoms in Dactylocycline E is critical for elucidating its mechanism of action, structure-activity relationships (SAR), and for guiding synthetic and semi-synthetic efforts in drug discovery.
Introduction to Dactylocycline E
Dactylocycline E is a tetracycline glycoside antibiotic produced by the fermentation of Dactylosporangium sp. (ATCC 53693).[1] Like other members of its class, it consists of a tetracyclic core aglycone, known as dactylocyclinone, attached to a sugar moiety.[1] The biological activity of tetracycline antibiotics is intrinsically linked to their specific stereochemistry, which governs their binding to the bacterial ribosome.[2] The dactylocyclines exhibit a unique stereochemical feature that distinguishes them from many previously discovered tetracyclines, conferring activity against certain tetracycline-resistant organisms.[1]
Absolute Configuration of the Dactylocycline Core
The stereochemistry of the dactylocyclines has been determined through a combination of circular dichroism, NMR spectroscopy, and chemical transformations.[3] While most of the chiral centers in the tetracyclic system conform to the typical stereochemistry of the tetracycline family, a key inversion at one center sets them apart.
The absolute configuration of the core stereocenters in dactylocyclines is consistent across the family, including Dactylocycline E. The established configurations are as follows:
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Shared Tetracycline Stereochemistry : At positions 4, 4a, 5a, and 12a, the dactylocyclines possess the same absolute configuration as other naturally occurring tetracyclines.[3]
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Unique C-6 Stereochemistry : The defining feature of the dactylocycline family is the inversion of stereochemistry at the C-6 carbon. This configuration is the reverse of that found in previously studied tetracyclines.[3]
Data Presentation: Absolute Configuration
The quantitative data derived from experimental analysis confirms the absolute configuration of the key chiral centers of the dactylocycline nucleus. The IUPAC nomenclature for Dactylocycline A, which shares its core with Dactylocycline E, specifies these configurations.[4]
| Stereocenter | Absolute Configuration |
| 4 | S |
| 4a | R |
| 5a | S |
| 6 | R |
| 12a | S |
Table 1: Summary of the absolute configuration of the core stereocenters in Dactylocyclines.
Experimental Protocols for Stereochemical Determination
The elucidation of the absolute stereochemistry of the dactylocyclines was accomplished using a combination of spectroscopic and chemical methods.[3]
4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective : To determine the relative stereochemistry of the molecule by analyzing the spatial relationships between protons.
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Methodology :
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Sample Preparation : Dactylocycline samples were dissolved in a suitable deuterated solvent (e.g., D2O or DMSO-d6).[5][6]
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Data Acquisition : 1D (¹H) and 2D (e.g., COSY, NOESY) NMR spectra were acquired on a high-field NMR spectrometer.
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Analysis :
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Coupling Constants (J-values) : The magnitude of coupling constants between adjacent protons was used to infer dihedral angles and thus the relative orientation of substituents on the rings.
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Nuclear Overhauser Effect (NOE) : NOESY experiments were performed to identify protons that are close in space (< 5 Å). The presence of NOE cross-peaks between specific protons provided definitive evidence for their relative stereochemical arrangement. For example, an NOE between the proton at C-4 and the proton at C-5a would help establish their cis or trans relationship.
-
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4.2. Circular Dichroism (CD) Spectroscopy
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Objective : To compare the overall chirality and absolute configuration of the dactylocycline chromophore to that of known tetracycline standards.
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Methodology :
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Sample Preparation : Solutions of dactylocyclines and reference tetracycline compounds of known absolute configuration were prepared in a suitable solvent (e.g., methanol).
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Data Acquisition : CD spectra were recorded over a range of wavelengths covering the electronic transitions of the tetracycline chromophore.
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Analysis : The sign and shape of the Cotton effects in the CD spectrum of the dactylocyclines were compared to those of the reference tetracyclines. A close similarity in the spectra indicated that the absolute configuration of the shared chromophoric elements (positions 4, 4a, 5a, 12a) was the same.[3]
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4.3. Chemical Transformations
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Objective : To chemically modify the molecule to a known compound or to a derivative that simplifies stereochemical analysis without altering the chiral centers of interest.
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Methodology :
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Reaction : A specific and stereochemically conservative reaction was performed on the dactylocycline molecule. An example is the acid-catalyzed hydrolysis of the glycosidic bond to yield the common aglycone, dactylocyclinone.[1]
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Purification : The resulting product was purified using techniques such as High-Performance Liquid Chromatography (HPLC).
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Analysis : The stereochemistry of the resulting product was then analyzed using spectroscopic methods or by comparing its properties (e.g., optical rotation) to known standards. This confirmed that the core stereochemistry was maintained during the transformation.
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Visualizations
The following diagrams illustrate the core structure and the experimental workflow used to determine its stereochemistry.
Caption: Dactylocycline core with highlighted stereocenters and their absolute configurations.
Caption: Experimental workflow for determining the absolute configuration of dactylocyclines.
Conclusion
The absolute stereochemistry of Dactylocycline E, consistent with other members of the dactylocycline family, has been confidently established as (4S, 4aR, 5aS, 6R, 12aS) for its core structure. This determination is based on rigorous analysis using NMR spectroscopy, circular dichroism, and chemical transformation studies. The key distinguishing feature is the R configuration at the C-6 position, an inversion compared to many other tetracyclines. This detailed stereochemical knowledge is fundamental for the rational design of new tetracycline derivatives with improved efficacy and tailored activity spectra.
References
- 1. Dactylocyclines, novel tetracycline derivatives produced by a Dactylosporangium sp. II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Tetracycline Antibiotics: Mode of Action, Applications, Molecular Biology, and Epidemiology of Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Dactylocyclines, novel tetracycline derivatives produced by a Dactylosporangium sp. III. Absolute stereochemistry of the dactylocyclines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. NP-MRD: Showing NP-Card for Dactylocycline A (NP0005140) [np-mrd.org]
- 5. idus.us.es [idus.us.es]
- 6. researchgate.net [researchgate.net]
